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Compound of Interest

Compound Name: Latamoxef sodium

Cat. No.: B1677418

For Researchers, Scientists, and Drug Development Professionals

Introduction

Latamoxef sodium, also known as Moxalactam sodium, is a synthetic oxa-p-lactam antibiotic
with the CAS number 64953-12-4.[1][2][3] Structurally related to cephalosporins, it exhibits a
broad spectrum of antibacterial activity against both Gram-positive and Gram-negative aerobic
and anaerobic bacteria.[1][4] Notably, Latamoxef possesses stability against many B-lactamase
enzymes, which are a common cause of bacterial resistance to [3-lactam antibiotics.[1][5] This
technical guide provides an in-depth overview of the research applications of Latamoxef
sodium, focusing on its mechanism of action, pharmacokinetic properties, and key
experimental findings. Although it is no longer available in some countries, including the United
States, it is still utilized in others and remains a valuable tool for in vitro and in vivo research in
antibacterial drug discovery.[6][7]

Physicochemical Properties
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Property Value
CAS Number 64953-12-4[1][2]
Molecular Formula C20H18N6Na209S[2][8]
Molecular Weight 564.44 g/mol [2]
Moxalactam sodium, Lamoxactam sodium, LY-
Synonyms .
127935 sodium([1]
Solubility Water[2][8]

Mechanism of Action

Latamoxef sodium exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell
wall.[2][5] The primary target of Latamoxef is a group of enzymes known as penicillin-binding
proteins (PBPs).[5][7][9] By acylating these essential enzymes, Latamoxef blocks the final
transpeptidation step in peptidoglycan synthesis, a critical component of the bacterial cell wall.
[5][9] This disruption of cell wall integrity leads to cell lysis and ultimately, bacterial death.[2][5]
The 7-alpha-methoxy substituent in its structure provides resistance to hydrolysis by many [3-
lactamases.[5]
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Mechanism of Action of Latamoxef Sodium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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